ethyl 6-methyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: ethyl 6-methyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C25H27N3O5S2/c1-4-33-25(30)22-20-14-15-27(2)16-21(20)34-24(22)26-23(29)17-10-12-19(13-11-17)35(31,32)28(3)18-8-6-5-7-9-18/h5-13H,4,14-16H2,1-3H3,(H,26,29)
• InChI Key: NBINGIQCNGWDIA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCN(C2)C)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C4=CC=CC=C4
• Molecular Formula: C25H27N3O5S2
• Molecular Weight: 513.6 g/mol

Description

Ethyl 6-methyl-2-[[4-[methyl(phenyl)sulfamoyl]benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C25H27N3O5S2 and its molecular weight is 513.63. The purity is usually 95%.
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Scientific Research Applications

Organic Synthesis and Heterocyclic Chemistry

The synthesis and reactivity of related thieno[2,3-c]pyridine derivatives have been extensively studied. For instance, the reactivity of pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides leads to the formation of new heterocyclic systems, showcasing the versatility of these compounds in generating diverse molecular architectures (Sirakanyan et al., 2015). Such chemical transformations highlight the synthetic utility of thieno[2,3-c]pyridine derivatives in constructing complex molecules, potentially useful for developing new materials or biologically active compounds.

Medicinal Chemistry and Biological Activity

Several studies have focused on the synthesis of thieno[2,3-d]pyrimidines due to their promising antimicrobial and biological activities. For example, compounds synthesized from ethyl 1-aminofuro(thieno)[2,3-b]pyridine-2-carboxylates exhibited significant antimicrobial activity against Staphylococcus aureus, indicating their potential as therapeutic agents (S. Sirakanyan et al., 2015). Additionally, novel thieno[2,3-d]Pyrimidines have shown inhibitory activities against various plant pathogens, suggesting their utility in agricultural applications (Tao Wang et al., 2010).

Mechanism of Action

The mechanism of action of these compounds is related to their neuroprotective and anti-inflammatory properties. They have been shown to inhibit nitric oxide (NO) and tumor necrosis factor-α (TNF-α) production in LPS-stimulated human microglia cells.

Future Directions

The future directions for research on these compounds could involve further exploration of their neuroprotective and anti-inflammatory properties. The study suggests that these compounds could potentially be developed as neuroprotective and anti-neuroinflammatory agents.